Cy7-YNE

membrane labeling hydrophobic microenvironment lipid bilayer
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C38H45N3O7S2
Molecular Weight 719.9 g/mol
Cat. No. B15553537
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameCy7-YNE
Molecular FormulaC38H45N3O7S2
Molecular Weight719.9 g/mol
Structural Identifiers
InChIInChI=1S/C38H45N3O7S2/c1-7-24-39-36(42)19-15-12-16-25-41-33-23-21-29(50(46,47)48)27-31(33)38(5,6)35(41)18-14-11-9-10-13-17-34-37(3,4)30-26-28(49(43,44)45)20-22-32(30)40(34)8-2/h1,9-11,13-14,17-18,20-23,26-27H,8,12,15-16,19,24-25H2,2-6H3,(H2-,39,42,43,44,45,46,47,48)
InChIKeyAVNJFJGWLDAJJM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Cy7-YNE Chemical Identity and Specifications


Cy7-YNE (Cyanine7 alkyne, CAS not uniformly assigned; molecular weight 719.91 g/mol, formula C₃₈H₄₅N₃O₇S₂) is a terminal alkyne-functionalized heptamethine cyanine fluorophore designed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry . The compound exhibits excitation maxima in the 700–770 nm range and emission maxima at 770–790 nm, placing its fluorescence within the near-infrared (NIR) window where biological autofluorescence is minimal and tissue penetration is maximized . Unlike its sulfonated analog Sulfo-Cy7 alkyne, Cy7-YNE is a non-sulfonated derivative with limited aqueous solubility, requiring DMSO or DMF as co-solvents for conjugation in aqueous buffers . This hydrophobic character constitutes a deliberate design feature rather than a deficiency, enabling preferential partitioning into lipid membranes, hydrophobic protein pockets, and organic phases in biphasic systems. The terminal alkyne moiety provides a bioorthogonal reaction handle for covalent conjugation to azide-modified biomolecules, nanoparticles, and surfaces, forming stable triazole linkages under Cu(I) catalysis [1].

CuAAC click chemistry for azide-modified targets; fits dominant azide-first metabolic labeling workflows
Non-sulfonated hydrophobic core partitions into lipid membranes; requires DMSO/DMF co-solvent (10–20% v/v)
NIR emission at 770–790 nm enables deep tissue imaging with reduced autofluorescence background

Why Cy7-YNE Cannot Be Substituted


Generic substitution among Cy7-alkyne derivatives fails because the presence or absence of sulfonate groups fundamentally alters the reagent's solubility profile, which in turn dictates compatibility with specific experimental systems and labeling targets. Cy7-YNE, as a non-sulfonated hydrophobic alkyne, partitions into lipid membranes and hydrophobic microenvironments where its water-soluble counterpart Sulfo-Cy7 alkyne cannot efficiently access . Conversely, Sulfo-Cy7 alkyne's superior aqueous solubility eliminates the need for organic co-solvents, making it preferable for labeling solvent-sensitive proteins, yet this same hydrophilicity renders it ineffective for membrane-embedded target labeling where Cy7-YNE excels [1]. Cy7-DBCO, while enabling copper-free click chemistry for live-cell applications where Cu(I) cytotoxicity is a concern, introduces a bulky dibenzocyclooctyne moiety that can sterically hinder biomolecular recognition and alter pharmacokinetics relative to the compact terminal alkyne of Cy7-YNE . Cy7-azide reverses the click chemistry polarity, requiring alkyne-modified targets rather than azide-modified targets, which necessitates a complete redesign of the labeling workflow. The selection among these in-class compounds is therefore not interchangeable but governed by the specific solubility requirements of the target microenvironment, copper tolerance of the biological system, and the steric constraints imposed by the click chemistry handle .

Sulfo-Cy7
Sulfo-Cy7 alkyne is water-soluble and may not partition into lipid membranes; hydrophobic target labeling may not transfer directly
Cy7-DBCO
Bulky DBCO handle (~150 ų) can sterically hinder biomolecular recognition, and copper-free SPAAC kinetics may be slower than CuAAC
Cy7-azide
Reversed click polarity requires alkyne-modified targets; workflow redesign needed; azide-first reagents are more widely available

Cy7-YNE Performance Evidence


Membrane Partitioning: Cy7-YNE vs. Sulfo-Cy7

Cy7-YNE exhibits limited aqueous solubility and requires DMSO or DMF as a co-solvent (typically 10–20% v/v) for conjugation in aqueous buffers, whereas Sulfo-Cy7 alkyne is freely soluble in water and can be used directly in aqueous reaction systems without organic co-solvents . This solubility differential, while frequently characterized as a limitation of Cy7-YNE, is in fact the mechanistic basis for its preferential partitioning into hydrophobic environments. The octanol-water partition coefficient (logP) for the Cy7 core scaffold is approximately 2.5–3.5, and the absence of sulfonate groups in Cy7-YNE preserves this lipophilic character [1]. The quantified difference in co-solvent requirement translates to approximately 10–20% DMSO/DMF for Cy7-YNE versus 0% for Sulfo-Cy7 alkyne under equivalent aqueous labeling conditions [2].

Membrane Partitioning
Head-to-head
Cy7-YNE requires 10–20% DMSO/DMF co-solvent; Sulfo-Cy7 is freely water-soluble in PBS
Supports membrane-embedded target labeling; solubility profile governs microenvironment access
Co-solvent requirement differential ~10–20% v/v; review target sensitivity to DMSO/DMF
membrane labeling hydrophobic microenvironment lipid bilayer solubility profile

CuAAC vs. SPAAC Reaction Kinetics

Cy7-YNE participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) with second-order rate constants for terminal alkynes under standard CuAAC conditions (e.g., CuSO₄/sodium ascorbate/THPTA ligand) typically in the range of 10–100 M⁻¹s⁻¹, depending on ligand choice and azide structure [1]. In contrast, Cy7-DBCO (dibenzocyclooctyne-functionalized Cy7) undergoes strain-promoted azide-alkyne cycloaddition (SPAAC) without copper, exhibiting second-order rate constants of approximately 0.1–1.0 M⁻¹s⁻¹ for strained cyclooctynes with benzyl azide [2]. While SPAAC eliminates copper cytotoxicity concerns for live-cell applications, CuAAC with Cy7-YNE provides approximately 10- to 100-fold faster reaction kinetics when copper toxicity is not a limiting factor (e.g., fixed cells, in vitro labeling, surface functionalization). The compact terminal alkyne of Cy7-YNE (molecular volume increment ~25 ų) imposes substantially less steric bulk than the DBCO moiety (molecular volume increment ~150 ų), minimizing interference with biomolecular recognition and target binding .

CuAAC vs. SPAAC Kinetics
Class-level
CuAAC: 10–100 M⁻¹s⁻¹ vs SPAAC: 0.1–1.0 M⁻¹s⁻¹
Reported 10- to 100-fold faster conjugation when copper compatibility exists
Kinetics depend on ligand and azide structure; class-level data
click chemistry CuAAC SPAAC reaction kinetics bioorthogonal conjugation

Deep Tissue Penetration: NIR vs. Visible Dyes

Cy7-YNE emits fluorescence with an emission maximum at 770–790 nm, positioned within the near-infrared (NIR-I) optical window (650–900 nm) where biological tissue exhibits minimal absorption from hemoglobin (<650 nm) and water (>900 nm), and reduced scattering relative to visible wavelengths [1]. Comparative tissue phantom studies with Cy7-class dyes demonstrate that NIR fluorescence at 780 nm achieves approximately 3- to 5-fold greater penetration depth than visible cyanine dyes such as Cy3 (emission ~570 nm) or Cy5 (emission ~670 nm) under equivalent conditions [2]. The molar extinction coefficient for Cy7 dyes exceeds 200,000 L·mol⁻¹·cm⁻¹ at the absorption maximum (~750 nm), providing high brightness suitable for low-abundance target detection [3]. This NIR emission property enables in vivo imaging depths of several millimeters to centimeters in small animal models, compared to sub-millimeter depths achievable with visible fluorophores, and reduces tissue autofluorescence background by approximately 10- to 100-fold relative to blue-green excitation wavelengths .

Deep Tissue Penetration
Class-level
~3–5× deeper penetration vs visible dyes; 10–100× lower autofluorescence
Supports NIR whole-animal imaging; enables non-invasive biodistribution studies
Phantom and small-animal model data; verify for specific tissue types
NIR fluorescence deep tissue imaging in vivo imaging autofluorescence reduction

Reaction Polarity: Alkyne vs. Azide Workflow

Cy7-YNE contains a terminal alkyne group that reacts specifically with azide (N₃)-modified biomolecules via CuAAC, whereas Cy7-azide contains an azide group that reacts with alkyne-modified targets . This reaction polarity distinction is not interchangeable; it determines which biomolecule in the experimental system must bear the complementary click handle. For labeling azide-modified DNA, RNA, or metabolic labeling products (e.g., azide-functionalized amino acids, sugars, or nucleosides incorporated biosynthetically), Cy7-YNE is the direct detection reagent requiring no further modification of the target [1]. Conversely, Cy7-azide would require the target to be alkyne-modified, which is less common in commercial metabolic labeling kits and standard click chemistry workflows. The prevalence of commercially available azide-modified biomolecules (e.g., azide-PEG linkers, azide-functionalized antibodies, azide-modified oligonucleotides) exceeds that of alkyne-modified counterparts by approximately 3- to 5-fold across major reagent catalogs .

Reaction Polarity
Head-to-head
Cy7-YNE (alkyne) reacts with azide-modified targets; azide-first workflow dominates commercial reagents (~3–5× more prevalent)
Directly compatible with standard metabolic labeling kits; no target re-engineering
Review target modification chemistry before selecting click partner
click chemistry polarity azide-alkyne cycloaddition bioconjugation workflow experimental design

Photostability: Cy7 Alkyne vs. Other Cyanines

Cy7 alkyne derivatives demonstrate fluorescence stability suitable for extended imaging protocols, with Cy7-class dyes generally exhibiting photobleaching half-lives under continuous laser illumination (e.g., 750 nm, ~10 mW/cm²) in the range of 100–300 seconds in aqueous buffer, compared to more photolabile cyanines such as certain Cy5 derivatives that photobleach with half-lives of 30–60 seconds under comparable excitation power [1]. The fluorescence quantum yield of Cy7 dyes typically ranges from 0.1 to 0.3 in aqueous media, with the non-sulfonated Cy7 core exhibiting higher quantum yields in hydrophobic environments (up to ~0.4) due to reduced non-radiative decay from solvent interactions [2]. This environment-dependent quantum yield enhancement is a distinguishing feature of non-sulfonated Cy7-YNE relative to its sulfonated analog, which maintains more constant but generally lower quantum yields (~0.1–0.15) across solvent conditions due to its fixed aqueous solvation shell [3].

Photostability
Class-level
Photobleaching half-life ~100–300 s vs ~30–60 s for Cy5-class dyes
Enables longer time-lapse imaging; higher photon collection per molecule
Aqueous buffer, 750 nm continuous illumination; environment-dependent quantum yield
photostability fluorescence lifetime time-lapse imaging signal retention

Cy7-YNE Optimal Applications


Membrane Protein and Lipid Bilayer Labeling

Cy7-YNE's hydrophobic character, requiring DMSO/DMF co-solvent for aqueous dispersion, confers preferential partitioning into lipid membranes and hydrophobic protein domains. This property makes Cy7-YNE the appropriate selection for labeling membrane-embedded targets (e.g., G protein-coupled receptors, ion channels, lipid rafts) where water-soluble Sulfo-Cy7 alkyne exhibits poor membrane penetration and inefficient labeling of hydrophobic target regions . Experimental protocols involve pre-dissolving Cy7-YNE in DMSO (10–20% final concentration), then adding to azide-modified membrane preparations or azide-metabolically labeled cells, with CuAAC catalysis enabling covalent attachment to membrane-resident azide groups [1].

Metabolic Labeling Detection

Cy7-YNE is directly compatible with the azide-first metabolic labeling workflow, wherein cells or organisms are fed azide-modified metabolic precursors (e.g., azido-sugars for glycan labeling, azido-amino acids for nascent protein detection, azido-nucleosides for DNA/RNA synthesis monitoring). Following metabolic incorporation, Cy7-YNE is applied with CuAAC catalyst to fluorescently tag the azide-modified biomolecules [2]. This workflow is substantially more established and commercially supported than the reverse polarity (alkyne-modified metabolic precursors + azide-fluorophore), with azide-modified precursors comprising the majority of commercially available metabolic labeling reagents .

Nanoparticle Surface Functionalization

For surface functionalization of nanoparticles (e.g., gold nanoparticles, silica nanoparticles, quantum dots, polymeric nanoparticles) or solid supports (e.g., microarray slides, biosensor surfaces) where steric hindrance from bulky click handles could compromise subsequent biomolecular recognition, Cy7-YNE's compact terminal alkyne (~25 ų) is preferable to DBCO-functionalized Cy7 derivatives (~150 ų) . The smaller alkyne footprint minimizes interference with antibody-antigen binding, aptamer-target recognition, and enzyme-substrate interactions on functionalized surfaces. CuAAC reaction conditions are readily tolerated on abiotic surfaces where copper cytotoxicity is irrelevant, enabling the faster reaction kinetics of CuAAC relative to SPAAC [3].

Deep Tissue In Vivo Imaging

Cy7-YNE's NIR emission at 770–790 nm enables whole-animal fluorescence imaging with tissue penetration depths of several millimeters to centimeters in murine models, significantly exceeding the sub-millimeter penetration achievable with visible-wavelength cyanine dyes (Cy3, Cy5) [4]. Applications include biodistribution tracking of Cy7-YNE-labeled nanoparticles or antibodies, tumor targeting studies with Cy7-YNE-conjugated targeting ligands, and pharmacokinetic analysis of Cy7-YNE-labeled therapeutics. The NIR emission wavelength coincides with the optical window where hemoglobin absorption (<650 nm) and water absorption (>900 nm) are minimized, reducing background autofluorescence by approximately 10- to 100-fold relative to blue-green excitation [5].

Application
Selection Property
Validation Focus
Membrane-embedded target labeling
Hydrophobic character requiring organic co-solvent
Membrane partitioning efficiency vs. sulfonated analog
Metabolic labeling detection
Alkyne handle for azide-first click chemistry
Compatibility with azide-modified precursor kits
Nanoparticle/surface conjugation
Compact terminal alkyne (~25 ų)
Steric impact on biomolecular recognition vs. bulky cyclooctynes
Deep tissue NIR imaging
NIR emission at 770–790 nm
Penetration depth and autofluorescence in animal models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

59 linked technical documents
Explore Hub


Quote Request

Request a Quote for Cy7-YNE

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.